(6R,7R)-Benzhydryl 7-amino-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride
(6R,7R)-Benzhydryl 7-amino-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride
Brand Name:
Vulcanchem
CAS No.:
79349-67-0
VCID:
VC20800877
InChI:
InChI=1S/C22H20N2O3S.ClH/c1-2-14-13-28-21-17(23)20(25)24(21)18(14)22(26)27-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h2-12,17,19,21H,1,13,23H2;1H/t17-,21-;/m1./s1
SMILES:
C=CC1=C(N2C(C(C2=O)N)SC1)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4.Cl
Molecular Formula:
C₂₂H₂₁ClN₂O₃S
Molecular Weight:
428.9 g/mol
(6R,7R)-Benzhydryl 7-amino-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride
CAS No.: 79349-67-0
Cat. No.: VC20800877
Molecular Formula: C₂₂H₂₁ClN₂O₃S
Molecular Weight: 428.9 g/mol
* For research use only. Not for human or veterinary use.
![(6R,7R)-Benzhydryl 7-amino-8-oxo-3-vinyl-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate hydrochloride - 79349-67-0](/images/no_structure.jpg)
Specification
| CAS No. | 79349-67-0 |
|---|---|
| Molecular Formula | C₂₂H₂₁ClN₂O₃S |
| Molecular Weight | 428.9 g/mol |
| IUPAC Name | benzhydryl (6R,7R)-7-amino-3-ethenyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C22H20N2O3S.ClH/c1-2-14-13-28-21-17(23)20(25)24(21)18(14)22(26)27-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16;/h2-12,17,19,21H,1,13,23H2;1H/t17-,21-;/m1./s1 |
| Standard InChI Key | BTGFRKOQMXVJTO-LNWQMJQJSA-N |
| Isomeric SMILES | C=CC1=C(N2[C@H](C(C2=O)N)SC1)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
| SMILES | C=CC1=C(N2C(C(C2=O)N)SC1)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
| Canonical SMILES | C=CC1=C(N2C(C(C2=O)N)SC1)C(=O)OC(C3=CC=CC=C3)C4=CC=CC=C4.Cl |
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